Cas no 138995-99-0 ((αS)-α,2-dimethyl-4-nitro-1H-Imidazole-1-acetic acid)

• Product name: (αS)-α,2-dimethyl-4-nitro-1H-Imidazole-1-acetic acid
• CAS No: 138995-99-0
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 1105642

(αS)-α,2-dimethyl-4-nitro-1H-Imidazole-1-acetic acid Chemical and Physical Properties

Names and Identifiers

• (αS)-α,2-dimethyl-4-nitro-1H-Imidazole-1-acetic acid
• 1H-Imidazole-1-acetic acid, α,2-dimethyl-4-nitro-, (αS)-

• Inchi： 1S/C7H9N3O4/c1-4(7(11)12)9-3-6(10(13)14)8-5(9)2/h3-4H,1-2H3,(H,11,12)/t4-/m0/s1
• InChI Key： DHAVLNASVRJHOP-BYPYZUCNSA-N
• SMILES： C1(C)N([C@@H](C)C(O)=O)C=C([N+]([O-])=O)N=1

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Melting Point: 98-100 °C(Solv: water (7732-18-5))
• Boiling Point: 447.9±25.0 °C(Predicted)
• pka: 3.70±0.10(Predicted)